Cas no 3400-26-8 (N-Methyl-3-nitrobenzamide)
N-Methyl-3-nitrobenzamide structure
Product Name:N-Methyl-3-nitrobenzamide
CAS No:3400-26-8
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00714941
CID:322602
PubChem ID:221964
Update Time:2025-04-19
N-Methyl-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-3-nitrobenzamide
- Benzamide,N-methyl-3-nitro-
- N-METHYL-3-NITRO-BENZAMIDE
- 3-Nitro-benzoesaeure-methylamid
- 3-nitro-benzoic acid methylamide
- Benzamide,N-methyl-3-nitro
- m-nitrobenzoylmethylamide
- N-Methyl-3-nitro-benzamid
- NSC7097
- A875126
- Oprea1_590681
- SCHEMBL10355
- SY123893
- KKNRKRLMGLMZDK-UHFFFAOYSA-N
- DTXSID30278376
- AS-58558
- 3400-26-8
- AKOS000279033
- FT-0760097
- AM803724
- CS-M0747
- NSC-7097
- MFCD00714941
- EN300-7390610
- STL071255
- DB-068920
-
- MDL: MFCD00714941
- Inchi: 1S/C8H8N2O3/c1-9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
- InChI Key: KKNRKRLMGLMZDK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])NC
Computed Properties
- Exact Mass: 180.05300
- Monoisotopic Mass: 180.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 74.9A^2
Experimental Properties
- Density: 1.272
- Boiling Point: 357.2°C at 760 mmHg
- Flash Point: 169.9°C
- Refractive Index: 1.569
- PSA: 74.92000
- LogP: 1.86850
N-Methyl-3-nitrobenzamide Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Methyl-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144033-5g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 5g |
$276.15 | 2023-09-02 | |
| Alichem | A019144033-25g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 25g |
$781.11 | 2023-09-02 | |
| Chemenu | CM192991-10g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 10g |
$445 | 2021-06-16 | |
| Fluorochem | 209828-1g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 209828-5g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 5g |
£296.00 | 2022-03-01 | |
| Fluorochem | 209828-25g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 95% | 25g |
£888.00 | 2022-03-01 | |
| TRC | B426473-50mg |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B426473-100mg |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B426473-500mg |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Apollo Scientific | OR912573-1g |
N-Methyl-3-nitrobenzamide |
3400-26-8 | 98% | 1g |
£100.00 | 2025-02-20 |
N-Methyl-3-nitrobenzamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3400-26-8 (N-Methyl-3-nitrobenzamide) Related Products
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